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Compound of Interest

Compound Name:
4-Chloro-2-methylpyrimidine

hydrochloride

CAS No.: 1159824-34-6

Cat. No.: B3346203 Get Quote

This guide provides an in-depth technical analysis of the solubility, physicochemical properties,

and handling protocols for 4-Chloro-2-methylpyrimidine hydrochloride and its corresponding

free base.

Executive Summary
4-Chloro-2-methylpyrimidine hydrochloride (CAS: 1272758-33-4) is the acid salt of the

heterocyclic building block 4-Chloro-2-methylpyrimidine (CAS: 4994-86-9).[1][2][3]

The Hydrochloride Salt is a polar solid, highly soluble in water and lower alcohols

(methanol), but effectively insoluble in non-polar organics (ether, hexane) and moderately

polar esters (ethyl acetate). This solubility differential is the basis for its isolation via

precipitation.

The Free Base is a low-melting lipophilic solid (MP: 55–59 °C), highly soluble in

dichloromethane (DCM), ethyl acetate, and toluene, but sparingly soluble in water.

Researchers typically manipulate the pH-dependent solubility switch to purify this compound:

converting to the salt for precipitation/crystallization and reverting to the free base for

nucleophilic substitution reactions.
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Property Free Base Hydrochloride Salt

Chemical Name 4-Chloro-2-methylpyrimidine
4-Chloro-2-methylpyrimidine

HCl

CAS Number 4994-86-9 1272758-33-4

Molecular Formula C₅H₅ClN₂ C₅H₅ClN₂[1][4][5][6] · HCl

Molecular Weight 128.56 g/mol 165.02 g/mol

Physical State
White to yellow low-melting

solid

White to off-white crystalline

solid

Melting Point 55 – 59 °C > 160 °C (Decomp.)[1]

pKa (Predicted) ~0.5 (Pyrimidine N) N/A (Already protonated)

Stability
Hydrolytically sensitive

(releases HCl)

Hygroscopic; hydrolyzes in

moist air

Solubility Data & Solvent Compatibility
The following data summarizes the solubility behavior observed during process chemistry

workflows (extraction and recrystallization).

Qualitative Solubility Table
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Solvent
Free Base
Solubility

HCl Salt Solubility Process Implication

Water (pH 7) Low (< 5 mg/mL) High (> 100 mg/mL)

Salt dissolves in

aqueous layer; Free

base oils out.

Methanol / Ethanol High High

Alcohols are poor

solvents for salt

isolation (no

precipitation).

Dichloromethane

(DCM)
Very High Low / Insoluble

Standard solvent for

extracting the free

base.

Ethyl Acetate High Very Low

Key Anti-solvent:

Used to precipitate the

HCl salt.

Diethyl Ether High Insoluble
Used to wash the HCl

salt filter cake.

Toluene High Insoluble

Used for azeotropic

drying of the free

base.

Hexane / Heptane Moderate Insoluble
Anti-solvent for free

base crystallization.

Thermodynamic Behavior (Mechanism)
The solubility contrast is driven by the lattice energy of the ionic HCl salt versus the weak Van

der Waals forces in the molecular free base.

Salt Formation: Addition of anhydrous HCl (in dioxane or ether) to a solution of the free base

in Ethyl Acetate causes immediate desolvation and precipitation.

Hydrolysis Risk: In aqueous solution, the C-Cl bond is susceptible to nucleophilic attack by

water (hydrolysis), yielding the inactive 2-methyl-4-pyrimidinone. Solubility testing in water
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must be performed rapidly at low temperatures (< 5 °C).

Phase-Switch Purification Workflow
The following diagram illustrates the standard purification logic using solubility switching.

Crude Reaction Mixture
(POCl3 + Hydroxy-pyrimidine)

Quench into Ice/Water
(Acidic pH < 2)

Hydrolysis of POCl3
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(Discard)
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Free Base Liberation
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Precipitate HCl Salt
(High Purity Solid)

Crystallization
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Figure 1: Solubility-driven purification workflow utilizing the pH-dependent phase switch.

Experimental Protocols
Protocol A: Solubility Measurement (Shake-Flask
Method)
Use this protocol to generate precise quantitative data if required for regulatory filing.

Preparation: Weigh 100 mg of 4-Chloro-2-methylpyrimidine HCl into a 4 mL HPLC vial.

Solvent Addition: Add the target solvent (e.g., Water, MeOH) in 50 µL increments at 25 °C.

Equilibration: Vortex for 1 minute after each addition.

Endpoint Determination:

Visual: Clear solution indicates solubility limit reached.

HPLC (Preferred): If undissolved solid remains after 24h, filter the supernatant (0.22 µm

PTFE), dilute, and analyze via HPLC (UV 254 nm) against a standard curve.

Calculation:

Protocol B: Isolation of HCl Salt via Anti-Solvent
Precipitation
Field-proven method for isolating the salt from the free base.

Dissolve 10 g of 4-Chloro-2-methylpyrimidine (Free Base) in 50 mL of Ethyl Acetate

(Solubility > 200 mg/mL).

Cool the solution to 0–5 °C in an ice bath.

Slowly add 1.1 equivalents of 4M HCl in Dioxane or bubble anhydrous HCl gas.

Observe the immediate formation of a white precipitate (The HCl salt is insoluble in EtOAc).
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Stir for 30 minutes at 0 °C to ensure complete crystallization.

Filter the solid under nitrogen (hygroscopic).

Wash the filter cake with cold Diethyl Ether (2 x 20 mL).

Dry under vacuum at 40 °C.

Critical Handling & Safety Notes
Hygroscopicity: The HCl salt will absorb atmospheric moisture, leading to clumping and

eventual hydrolysis. Store under Argon/Nitrogen in a desiccator.

Hydrolysis: In water, the half-life of the chloro-group is pH-dependent. Avoid prolonged

exposure to aqueous acidic conditions at high temperatures.

Corrosivity: The salt releases HCl upon contact with moisture; handle with acid-resistant

gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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